BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 3,5-Dimethyl-4-
ethoxyphenylboronic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3,5-Dimethyl-4-
Compound Name: o
ethoxyphenylboronic acid

Cat. No.: B1316095

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dimethyl-4-ethoxyphenylboronic acid is a versatile synthetic building block with
significant applications in medicinal chemistry and materials science. Its unique structural
features, including the sterically hindered and electron-rich phenyl ring, make it a valuable
reagent in cross-coupling reactions for the construction of complex molecular architectures.
This technical guide provides a comprehensive overview of its chemical properties, a detailed
plausible synthesis protocol, and its key applications in the development of bioactive
compounds. A notable, albeit inferred, biological activity is its potential to modulate signaling
pathways involved in cellular migration, highlighting its relevance in drug discovery, particularly
in oncology.

Chemical and Physical Properties

3,5-Dimethyl-4-ethoxyphenylboronic acid, with a molecular weight of 194.04 g/mol , is a
white to off-white crystalline solid.[1] Its key properties are summarized in the table below. The
presence of the boronic acid functional group makes it an essential reagent in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon
bonds.[1] Furthermore, the boronic acid moiety can participate in Chan-Lam coupling reactions
to form carbon-oxygen bonds, leading to the synthesis of diaryl ethers.
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Property Value Reference
Molecular Formula C10H15BOs3 [1]
Molecular Weight 194.04 g/mol [1]
CAS Number 850568-59-1 [1]

White to off-white crystalline
Appearance [1]

powder
Melting Point 211 °C [1]

Primary Application

Suzuki-Miyaura Cross-

Coupling Reagent

[1]

Synthesis Protocol

While a specific documented synthesis for 3,5-Dimethyl-4-ethoxyphenylboronic acid is not

readily available in the searched literature, a plausible and detailed multi-step synthetic route

can be proposed based on established organic chemistry principles. This protocol starts from

the commercially available 3,5-dimethylphenol.

Experimental Workflow: Plausible Synthesis
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Step 1: Ethylation

3,5-Dimethylphenol (Ethylating Agent (e.g., Diethyl sulfate)) ( Base (e.g., K2CO:s) in Solvent (e.g., Acetone) )

Reaction

Y

—»[&5-Dimethyl-4-ethoxyphen0| <

Step 2: Bromination

[3,5-Dimethyl-4-ethoxyphen0l [Brominating Agent (e.g., NBS)) Solvent (e.g., Acetonitrile))

Reagtion

Y
(1—Bromo-3,5-dimethyl-4-ethoxybenzene)

Step 3: Borylation

1. n-BulLi, THF, -78 °C

(1—Bromo—3,5—dimethyl—4—ethoxybenzene) 2. Triisopropy! borate
3. Acidic workup

Reaction

\4 Y
(3,5-Dimethyl-4-ethoxyphenylboronic acid)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Pd Catalyst & Base Solvent & Heat

Conditions Conditions

(Aryl/HeteroaryI Halidej (3,5-Dimethyl-4-ethoxyphenylboronic acidj

Reactant Reactant

A

»| Coupled Product |

Cell Migration Signaling

Inhibits

(RhoA, Racl, Cdc42)
ROCK

Phosphorylates

(Myosin Light Chain)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1316095?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/40346
https://www.benchchem.com/product/b1316095#3-5-dimethyl-4-ethoxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b1316095#3-5-dimethyl-4-ethoxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b1316095#3-5-dimethyl-4-ethoxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/product/b1316095#3-5-dimethyl-4-ethoxyphenylboronic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

